Cas no 1806346-21-3 (4,5-Dibromo-2-(difluoromethoxy)benzoyl chloride)

• Product Name: 4,5-Dibromo-2-(difluoromethoxy)benzoyl chloride
• CAS No: 1806346-21-3
• MF: C₈H₃Br₂ClF₂O₂
• MW: 364.366027116776
• CID: 4976891
• Update Time: 2025-08-04

4,5-Dibromo-2-(difluoromethoxy)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 4,5-Dibromo-2-(difluoromethoxy)benzoyl chloride

• Inchi： 1S/C8H3Br2ClF2O2/c9-4-1-3(7(11)14)6(2-5(4)10)15-8(12)13/h1-2,8H
• InChI Key： HHUXEYUKCWNOPE-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C(=O)Cl)=C(C=1)OC(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 4.7
• Topological Polar Surface Area: 26.3

Additional information on 4,5-Dibromo-2-(difluoromethoxy)benzoyl chloride

4,5-Dibromo-2-(difluoromethoxy)benzoyl chloride (CAS No. 1806346-21-3): A Comprehensive Overview

4,5-Dibromo-2-(difluoromethoxy)benzoyl chloride (CAS No. 1806346-21-3) is a specialized organic compound that has garnered significant attention in the field of chemical synthesis and pharmaceutical research. This compound, characterized by its unique brominated and difluoromethoxy functional groups, serves as a versatile intermediate in the development of advanced materials and bioactive molecules. Its molecular structure, which includes both halogenated and acyl chloride moieties, makes it particularly valuable for cross-coupling reactions and peptide synthesis.

The growing interest in 4,5-Dibromo-2-(difluoromethoxy)benzoyl chloride can be attributed to its role in the synthesis of fluorinated compounds, which are increasingly sought after in medicinal chemistry due to their enhanced metabolic stability and bioavailability. Researchers are particularly intrigued by its potential applications in the design of kinase inhibitors and antiviral agents, topics that have gained traction in recent years amid global health challenges. The compound's difluoromethoxy group is especially noteworthy, as it can mimic the steric and electronic properties of a hydroxyl group while offering improved resistance to enzymatic degradation.

From a synthetic chemistry perspective, 4,5-Dibromo-2-(difluoromethoxy)benzoyl chloride is often employed in nucleophilic substitution reactions and amide bond formation. Its reactivity stems from the presence of the benzoyl chloride moiety, which readily reacts with amines and alcohols to form esters and amides. This property makes it a valuable building block for constructing complex molecular architectures, particularly in the development of high-performance polymers and liquid crystals. Recent studies have also explored its use in click chemistry, a rapidly evolving field that emphasizes efficient and modular synthesis.

The market demand for 4,5-Dibromo-2-(difluoromethoxy)benzoyl chloride has seen a steady rise, driven by its applications in drug discovery and material science. Companies specializing in fine chemicals and custom synthesis have reported increased inquiries for this compound, particularly from research institutions and pharmaceutical firms. Its compatibility with green chemistry principles, such as the use of catalytic methods to reduce waste, further enhances its appeal in an industry increasingly focused on sustainability.

In terms of safety and handling, 4,5-Dibromo-2-(difluoromethoxy)benzoyl chloride requires standard precautions for acyl chlorides, including the use of inert atmospheres and moisture-free conditions. While it is not classified as a hazardous material under most regulatory frameworks, proper storage in airtight containers and adherence to good laboratory practices are recommended to ensure stability and longevity. Researchers are advised to consult material safety data sheets (MSDS) for detailed handling instructions.

Looking ahead, the future of 4,5-Dibromo-2-(difluoromethoxy)benzoyl chloride appears promising, with potential expansions into agrochemicals and electronic materials. Its unique combination of halogen and fluorine atoms positions it as a candidate for developing novel pesticides and organic semiconductors. As the scientific community continues to explore the boundaries of functionalized aromatics, this compound is likely to remain a key player in innovative chemical solutions.

For those seeking to purchase or synthesize 4,5-Dibromo-2-(difluoromethoxy)benzoyl chloride, it is essential to partner with reputable suppliers who adhere to stringent quality control standards. The compound's purity, typically verified by HPLC or NMR, is critical for ensuring reproducible results in research and industrial applications. Additionally, staying updated on the latest patent literature can provide valuable insights into emerging uses and synthetic methodologies involving this versatile intermediate.